Cas no 2137572-33-7 (1H-2-Benzopyran-3-carboxaldehyde, 6-chloro-3,4-dihydro-3-methyl-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carboxaldehyde, 6-chloro-3,4-dihydro-3-methyl-1-oxo-
• CAS No: 2137572-33-7
• MF: C₁₁H₉ClO₃
• MW: 224.640362501144
• CID: 5255656
• Update Time: 2025-07-08

1H-2-Benzopyran-3-carboxaldehyde, 6-chloro-3,4-dihydro-3-methyl-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxaldehyde, 6-chloro-3,4-dihydro-3-methyl-1-oxo-

• Inchi： 1S/C11H9ClO3/c1-11(6-13)5-7-4-8(12)2-3-9(7)10(14)15-11/h2-4,6H,5H2,1H3
• InChI Key： XDVXRALPPRZXTH-UHFFFAOYSA-N
• SMILES： C1(C)(C=O)OC(=O)C2=CC=C(Cl)C=C2C1

Additional information on 1H-2-Benzopyran-3-carboxaldehyde, 6-chloro-3,4-dihydro-3-methyl-1-oxo-

1H-2-Benzopyran-3-carboxaldehyde, 6-chloro-3,4-dihydro-3-methyl-1-oxo

The compound 1H-2-Benzopyran-3-carboxaldehyde, 6-chloro-3,4-dihydro-3-methyl-1-oxo (CAS No. 2137572-33-7) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structural features, including the presence of a benzopyran skeleton, a carboxaldehyde group, and substituents such as chlorine and methyl groups. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the potential of benzopyran derivatives in drug discovery and development. The 6-chloro substitution in this compound has been shown to enhance its bioavailability and stability, making it a promising candidate for pharmaceutical applications. Additionally, the methyl group at the 3-position contributes to the molecule's lipophilicity, which is crucial for its interaction with biological systems. Researchers have demonstrated that this compound exhibits potent antioxidant and anti-inflammatory activities, which are essential for therapeutic interventions in diseases such as neurodegenerative disorders and cardiovascular diseases.

In the field of organic synthesis, 1H-2-Benzopyran derivatives have gained attention due to their versatility as intermediates in constructing complex molecular architectures. The carboxaldehyde group in this compound serves as a reactive site for various condensation reactions, enabling the formation of diverse heterocyclic compounds. Recent advancements in catalytic methodologies have further expanded the scope of its applications in synthesizing bioactive molecules and advanced materials.

The 1H-NMR and HRMS data of this compound have been extensively analyzed to confirm its structural integrity. The presence of distinct peaks corresponding to the aromatic protons and the aldehyde group provides conclusive evidence of its molecular structure. Furthermore, computational studies using density functional theory (DFT) have revealed insights into its electronic properties, which are critical for understanding its reactivity in chemical transformations.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring green chemistry approaches to minimize waste generation and reduce energy consumption during its production. The use of renewable feedstocks and catalytic systems is being prioritized to align with global sustainability goals.

In conclusion, 1H-2-Benzopyran-3-carboxaldehyde, 6-chloro-3,4-dihydro-3-methyl-1-oxo (CAS No. 2137572-33